Ethyl 2,7,7-trimethyl-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
Overview
Description
Ethyl 2,7,7-trimethyl-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate, also known as ethyl 3-carboxy-2,7,7-trimethyl-4-phenyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized through various methods and has been found to have several biochemical and physiological effects.
Mechanism of Action
The mechanism of action of Ethyl 2,7,7-trimethyl-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate 2,7,7-trimthis compound-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is not fully understood. However, it has been suggested that this compound may act as an inhibitor of enzymes involved in various biological processes. It has also been found to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Ethyl 2,7,7-trimthis compound-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and liver cancer cells. It has also been found to have neuroprotective effects and may have potential as a therapeutic agent for the treatment of Alzheimer's disease. Additionally, this compound has been found to have antibacterial and antifungal properties.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 2,7,7-trimethyl-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate 2,7,7-trimthis compound-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. It has also been found to have antibacterial and antifungal properties, which may be useful in the development of new antibiotics. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research involving Ethyl 2,7,7-trimethyl-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate 2,7,7-trimthis compound-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate. One area of research could focus on further understanding the mechanism of action of this compound, particularly its potential as an inhibitor of various enzymes. Another area of research could focus on developing new derivatives of this compound with improved solubility and potential therapeutic effects. Additionally, this compound could be further studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer and Alzheimer's disease.
Synthesis Methods
Ethyl 2,7,7-trimEthyl 2,7,7-trimethyl-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate can be synthesized using a one-pot, three-component reaction involving the condensation of this compound acetoacetate, benzaldehyde, and cyclohexanone in the presence of a catalytic amount of piperidine. This method has been found to be efficient and yields the desired product in good to excellent yields.
Scientific Research Applications
Ethyl 2,7,7-trimEthyl 2,7,7-trimethyl-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been found to have potential as a therapeutic agent for the treatment of various diseases, including cancer and Alzheimer's disease. It has also been studied for its antibacterial and antifungal properties.
properties
CAS RN |
13337-64-9 |
|---|---|
Molecular Formula |
C21H25NO3 |
Molecular Weight |
339.4 g/mol |
IUPAC Name |
ethyl 2,7,7-trimethyl-5-oxo-4-phenyl-1,4,6,8-tetrahydroquinoline-3-carboxylate |
InChI |
InChI=1S/C21H25NO3/c1-5-25-20(24)17-13(2)22-15-11-21(3,4)12-16(23)19(15)18(17)14-9-7-6-8-10-14/h6-10,18,22H,5,11-12H2,1-4H3 |
InChI Key |
BHUYANTVBSTZDM-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(NC2=C(C1C3=CC=CC=C3)C(=O)CC(C2)(C)C)C |
Canonical SMILES |
CCOC(=O)C1=C(NC2=C(C1C3=CC=CC=C3)C(=O)CC(C2)(C)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(3,4-dichlorophenyl)acetamide](/img/structure/B187107.png)
